5-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]thio}-4H-1,2,4-triazol-3-amine

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1-phenothiazin-10-ylethanone
• InChI: InChI=1S/C16H13N5OS2/c17-15-18-16(20-19-15)23-9-14(22)21-10-5-1-3-7-12(10)24-13-8-4-2-6-11(13)21/h1-8H,9H2,(H3,17,18,19,20)
• InChI Key: MQTMMHOSEGPWRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C3=CC=CC=C3S2)C(=O)CSC4=NNC(=N4)N
• Molecular Formula: C16H13N5OS2
• Molecular Weight: 355.4 g/mol

Description

5-{[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]thio}-4H-1,2,4-triazol-3-amine, also known as PTZ-TRIA, is a chemical compound that has been the subject of much scientific research in recent years. It is a member of the triazole family of compounds, which are known for their diverse biological activities and potential for use in drug development. PTZ-TRIA has shown promise as a potential therapeutic agent for a variety of conditions, including cancer, neurodegenerative diseases, and infectious diseases.

Mechanism of Action

Target of Action

Phenothiazine derivatives, a key component of this compound, are known to exhibit a wide range of biological activities, including antihistamine, antimalarial, antipsychotic, antimicrobial, antitubercular, antiproliferative, anticancer, antifungal, and antioxidant .

Mode of Action

It’s worth noting that phenothiazine derivatives are known to interact with various biological targets, leading to their diverse range of activities .

Biochemical Pathways

Given the wide range of activities exhibited by phenothiazine derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Pharmacokinetics

The compound “2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone” is a white crystalline solid with high solubility in water , which could potentially enhance its bioavailability.

Result of Action

Phenothiazine derivatives are known to exhibit a wide range of biological activities, suggesting that this compound could potentially have diverse molecular and cellular effects .

Future Directions

Research into 10H substituted phenothiazine derivatives has rapidly expanded due to their numerous medicinal uses. Various attempts have been made in recent years to synthesize a new generation of 10H substituted phenothiazine scaffolds with diverse biological activities.

Biochemical Analysis

Biochemical Properties

2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. The compound’s triazole ring is known for its ability to form hydrogen bonds and dipole interactions with biological receptors, which can lead to significant biological activities . It has been observed to interact with enzymes such as kinases and proteases, potentially inhibiting or activating these enzymes depending on the context of the reaction . These interactions can modulate various biochemical pathways, making the compound a valuable tool for studying enzyme functions and developing enzyme-targeted therapies.

Cellular Effects

The effects of 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone on cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to modulate the activity of signaling pathways such as the MAPK and PI3K/Akt pathways, which are critical for cell proliferation, differentiation, and survival . Additionally, the compound can alter gene expression profiles by interacting with transcription factors and other regulatory proteins, leading to changes in cellular behavior and metabolic activity .

Molecular Mechanism

At the molecular level, 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone exerts its effects through various mechanisms. One key mechanism involves binding interactions with biomolecules, such as enzymes and receptors. The compound’s triazole ring can form stable complexes with metal ions, which can enhance its binding affinity to target proteins . Additionally, the phenothiazine moiety can intercalate into DNA, potentially affecting gene expression and DNA replication . These interactions can lead to enzyme inhibition or activation, changes in gene expression, and modulation of cellular pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under physiological conditions, but it can undergo degradation in the presence of certain enzymes or reactive species . Long-term exposure to the compound in in vitro or in vivo studies has revealed potential cumulative effects on cellular function, including alterations in cell cycle progression and apoptosis .

Dosage Effects in Animal Models

The effects of 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone vary with different dosages in animal models. At low doses, the compound may exhibit therapeutic effects, such as anti-inflammatory or anticancer activities . At higher doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent, highlighting the importance of optimizing dosage for therapeutic applications.

Metabolic Pathways

2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone is involved in various metabolic pathways. The compound can be metabolized by enzymes such as cytochrome P450s, leading to the formation of metabolites that may retain or alter the compound’s biological activity . These metabolic transformations can affect the compound’s pharmacokinetics and pharmacodynamics, influencing its overall efficacy and safety profile . Additionally, the compound’s interaction with cofactors and other metabolic enzymes can modulate metabolic flux and metabolite levels .

Transport and Distribution

The transport and distribution of 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone within cells and tissues are mediated by various transporters and binding proteins. The compound can be actively transported across cell membranes by efflux and influx transporters, affecting its intracellular concentration and localization . Binding proteins, such as albumin, can also influence the compound’s distribution by sequestering it in the bloodstream and facilitating its delivery to target tissues . These factors play a crucial role in determining the compound’s bioavailability and therapeutic potential.

Subcellular Localization

The subcellular localization of 2-[(5-amino-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(10H-phenothiazin-10-yl)ethanone is essential for its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, the compound may localize to the nucleus, where it can interact with DNA and transcription factors, or to the mitochondria, where it can influence mitochondrial function and energy metabolism . These localization patterns are critical for understanding the compound’s mechanism of action and optimizing its therapeutic applications.